N-cyclohexyl-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide

• IUPAC Name: N-cyclohexyl-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide
• InChI: InChI=1S/C16H20N4O/c21-16(17-12-4-2-1-3-5-12)13-8-9-15-18-14(11-6-7-11)10-20(15)19-13/h8-12H,1-7H2,(H,17,21)
• InChI Key: JMPWXULEGODIJN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=NN3C=C(N=C3C=C2)C4CC4
• Molecular Formula: C16H20N4O
• Molecular Weight: 284.36 g/mol

Description

The compound “N-cyclohexyl-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide” belongs to the class of imidazo[1,2-b]pyridazines. These compounds are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. They have been used as IL-17A inhibitors for the treatment of psoriasis, rheumatoid arthritis, and multiple sclerosis.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-b]pyridazines is characterized by a pyridazine ring fused with an imidazole ring. The pyridazine ring is known for its unique physicochemical properties, including weak basicity, a high dipole moment, and robust, dual hydrogen-bonding capacity.

Scientific Research Applications

Drug Discovery and Development

The pyridazine ring in N-cyclohexyl-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide exhibits several advantageous features:

. However, despite its potential, this heterocycle remains underrepresented in marketed drugs.

HIV-1 Reverse Transcriptase Inhibition

Certain substituted imidazo[1,2-a]pyridines, structurally related to our compound, act as weak allosteric inhibitors of HIV-1 reverse transcriptase. .

Green Synthesis via Groebke Reaction

Researchers have explored catalyst-free synthesis of imidazo[1,2-a]pyridines using the Groebke reaction. .

Future Directions

The imidazo[1,2-b]pyridazine scaffold has potential in drug discovery due to its unique physicochemical properties and biological activity. Future research could focus on exploring the biological activity of various imidazo[1,2-b]pyridazine derivatives, including “N-cyclohexyl-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide”, and developing efficient synthesis routes for these compounds.